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Compound of Interest

Compound Name: 2-Acetamidobenzamide

Cat. No.: B1266129

An In-depth Technical Guide to 2-Acetamidobenzamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Acetamidobenzamide, a
member of the benzamide class of compounds. While direct pharmacological data for this
specific molecule is limited, this document synthesizes available information on its chemical
properties and explores the well-documented biological activities of the broader 2-
acetamidobenzamide scaffold to project its potential therapeutic action. Information is drawn
from studies on structurally related analogs, particularly in the context of oncology.

Core Compound Identification

2-Acetamidobenzamide, also known as o-Acetamidobenzamide, is an organic compound
featuring a benzamide core substituted at the ortho position with an acetylamino group.[1] It
has been identified as a metabolite and an antimicrobial and antifungal agent isolated from
Streptomyces aurantiogriseus.[1]

Chemical Structure
The chemical structure of 2-Acetamidobenzamide is presented below:

l».2-Acetamidobenzamide Chemical Structure

Image Source: PubChem CID 118553[1]
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Physicochemical Properties

A summary of the key quantitative data and identifiers for 2-Acetamidobenzamide is provided
in the table below for easy reference and comparison.

Property Value Reference
CAS Number 33809-77-7 [1][2]
Molecular Formula CoH10N202 [11[2]
Molecular Weight 178.19 g/mol [1112]
Melting Point 182-184 °C [2]
CC(=0O)NC1=CC=CC=C1C(=0
SMILES [1](2]
N
WFKPHYKFAOXUTI-
InChlKey [1]

UHFFFAOYSA-N

Potential Mechanism of Action

While the specific mechanism for 2-Acetamidobenzamide is not fully characterized, research
on structurally related 2-(2-phenoxyacetamido)benzamides provides a strong basis for its
potential mode of action.[3][4] These analogs exhibit potent antiproliferative activity against
various cancer cell lines.[5] The primary mechanism identified is the induction of cell cycle
arrest at the GO/G1 phase, which subsequently leads to programmed cell death (apoptosis)
through the activation of caspase signaling pathways.[3][5]

The proposed signaling pathway is visualized below.

Apoptosis
(Programmed Cell Death)

2-Acetamidobenzamide Induces Cell Cycle Arrest
(and Analogs) (GO/G1 Phase)

Caspase-9 Activation Caspase-3 Activation

Click to download full resolution via product page

Caption: Proposed mechanism of action for 2-acetamidobenzamide analogs.
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Experimental Protocols

The following sections detail relevant experimental methodologies. Note that a direct, published
synthesis for 2-Acetamidobenzamide was not found; therefore, a standard protocol is adapted
from general procedures for synthesizing related benzamides.[4]

Synthesis of 2-Acetamidobenzamide from 2-
Aminobenzamide

This protocol describes the N-acetylation of 2-aminobenzamide using acetic anhydride.
Materials and Equipment:

e 2-Aminobenzamide

e Acetic Anhydride

o Pyridine (as solvent and catalyst)

e Round-bottom flask

e Magnetic stirrer and stir bar

* Ice bath

» Rotary evaporator

« Filtration apparatus (Buchner funnel)

Recrystallization solvent (e.g., ethanol/water)
Procedure:

e Reaction Setup: In a round-bottom flask, suspend 2-aminobenzamide (1.0 eq) in pyridine
(approx. 8-10 mL per gram of aminobenzamide).

o Cooling: Place the flask in an ice bath and stir the suspension until the temperature reaches
0-5 °C.
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» Reagent Addition: While maintaining the temperature, slowly add acetic anhydride (1.1 eq)
dropwise to the stirred suspension.

e Reaction: Allow the mixture to stir in the ice bath for 1 hour, then let it warm to room
temperature and continue stirring for an additional 4-6 hours. Monitor reaction progress
using Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, pour the mixture into a beaker of ice-cold water to
precipitate the crude product.

« |solation: Collect the solid precipitate by vacuum filtration and wash thoroughly with cold
water.

 Purification: Purify the crude 2-Acetamidobenzamide by recrystallization from a suitable
solvent system (e.g., ethanol-water mixture) to yield the final product.

e Drying: Dry the purified crystals under vacuum.

The workflow for this synthesis is outlined in the diagram below.
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1. Dissolve 2-Aminobenzamide
in Pyridine

2. Cool to 0-5 °C

3. Add Acetic Anhydride

:

4. Stir and Monitor by TLC

5. Precipitate in Ice Water

6. Filter and Wash Solid

7. Recrystallize Product

End: Purified
2-Acetamidobenzamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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